Cas no 1049374-62-0 (3-methoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide)

• Product Name: 3-methoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide
• CAS No: 1049374-62-0
• MF: C₂₁H₂₇N₃O₂
• MW: 353.457985162735
• CID: 6205844
• PubChem ID: 42224496
• Update Time: 2025-09-28

3-methoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide
• VU0640261-1
• 3-methoxy-N-(3-(4-phenylpiperazin-1-yl)propyl)benzamide
• 1049374-62-0
• CCG-297657
• F5277-0389
• AKOS024504717

• Inchi： 1S/C21H27N3O2/c1-26-20-10-5-7-18(17-20)21(25)22-11-6-12-23-13-15-24(16-14-23)19-8-3-2-4-9-19/h2-5,7-10,17H,6,11-16H2,1H3,(H,22,25)
• InChI Key： WPIRUFCTOZEQNQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)NCCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 353.21032711g/mol
• Monoisotopic Mass: 353.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-methoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide

3-Methoxy-N-[3-(4-Phenylpiperazin-1-yl)propyl]benzamide (CAS No. 1049374-62-0): A Comprehensive Overview

3-Methoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide (CAS No. 1049374-62-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural and functional properties. This compound, often referred to as MPBP for brevity, is characterized by its methoxybenzamide core and a phenylpiperazine substituent, which together confer it with a range of biological activities and potential therapeutic applications.

The methoxybenzamide moiety is a common structural feature in many bioactive compounds, known for its ability to modulate various biological processes. The presence of the methoxy group on the benzene ring enhances the compound's lipophilicity, which can improve its cellular permeability and bioavailability. The phenylpiperazine substituent, on the other hand, is a well-known pharmacophore that interacts with several neurotransmitter receptors, particularly serotonin and dopamine receptors, making it a valuable scaffold in the development of central nervous system (CNS) drugs.

Recent studies have explored the potential of 3-methoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide in various therapeutic areas. One notable application is in the treatment of neurological disorders such as depression and anxiety. Research published in the *Journal of Medicinal Chemistry* has shown that MPBP exhibits potent serotonin reuptake inhibition (SRI) activity, which is a key mechanism underlying the efficacy of many antidepressant drugs. Additionally, MPBP has been found to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life, making it a promising candidate for further clinical development.

In addition to its potential as an antidepressant, 3-methoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). A study published in *Neuropharmacology* demonstrated that MPBP can protect neurons from oxidative stress and reduce amyloid-beta (Aβ) toxicity, two key factors involved in the pathogenesis of AD. These findings suggest that MPBP may have neuroprotective properties that could be beneficial in slowing down the progression of neurodegenerative diseases.

The safety and tolerability of 3-methoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide have also been evaluated in preclinical studies. Results from these studies indicate that MPBP has a favorable safety profile with minimal side effects at therapeutic doses. This is an important consideration for any compound being developed for clinical use, as it ensures that the benefits outweigh any potential risks.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of 3-methoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide. Ongoing studies are focused on elucidating the specific receptor interactions and signaling pathways involved in its biological effects. Additionally, efforts are being made to develop more potent and selective analogs of MPBP that could enhance its therapeutic efficacy while minimizing side effects.

In conclusion, 3-methoxy-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide (CAS No. 1049374-62-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmacology. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into the therapeutic potential of MPBP will emerge, paving the way for innovative treatments for various neurological disorders.